(5Z)-5-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C28H21N5O2S
• Molecular Weight: 491.6 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-(2-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C28H21N5O2S/c1-18-8-6-7-11-23(18)26-29-28-33(31-26)27(34)24(36-28)16-20-17-32(21-9-4-3-5-10-21)30-25(20)19-12-14-22(35-2)15-13-19/h3-17H,1-2H3/b24-16-
• InChI Key: KFHFBCOMWQVSJJ-JLPGSUDCSA-N
• Isomeric SMILES: CC1=CC=CC=C1C2=NN3C(=O)/C(=C/C4=CN(N=C4C5=CC=C(C=C5)OC)C6=CC=CC=C6)/SC3=N2
• Canonical SMILES: CC1=CC=CC=C1C2=NN3C(=O)C(=CC4=CN(N=C4C5=CC=C(C=C5)OC)C6=CC=CC=C6)SC3=N2

Description

(5Z)-5-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a complex heterocyclic compound belonging to a class of chemicals that have garnered significant interest in medicinal chemistry research, particularly as potential kinase inhibitors. This specific molecular scaffold, featuring a pyrazole moiety linked to a thiazolotriazolone system, is designed for probing biochemical pathways. https://pubchem.ncbi.nlm.nih.gov/ Research into analogous structures indicates potential application in the investigation of anticancer agents, as these compounds can be engineered to interfere with enzyme function critical for cell proliferation. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9161340/ Its mechanism of action is hypothesized to involve the competitive binding to the ATP-binding site of various protein kinases, such as VEGFR-2, thereby inhibiting phosphorylation and subsequent signal transduction cascades that drive pathological processes like angiogenesis and tumor growth. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9161340/ The presence of the 4-methoxyphenyl and 2-methylphenyl substituents is critical for optimizing molecular recognition and binding affinity within the hydrophobic pocket of the target enzyme. This compound is supplied as a high-purity material for use in biochemical assays, high-throughput screening, and structure-activity relationship (SAR) studies to further elucidate its potency and selectivity profile. It is intended for research purposes only in a laboratory setting and is not for diagnostic or therapeutic use.

Preparation Methods

Synthesis of Pyrazole Intermediate

The pyrazole core is synthesized via Knorr pyrazole synthesis or 1,3-dipolar cycloaddition . A representative approach involves reacting ethyl acetoacetate with 4-methoxyphenylhydrazine under acidic conditions to form 3-methyl-1-(4-methoxyphenyl)-1H-pyrazol-5(4H)-one . Subsequent Vilsmeier–Haack formylation introduces an aldehyde group at the 4-position, yielding 3-methyl-1-(4-methoxyphenyl)-4-formyl-1H-pyrazol-5(4H)-one .

Thiazolo[3,2-b]triazole Formation

The thiazolo-triazole moiety is constructed by reacting 2-(2-methylphenyl)-1,3-thiazolo[3,2-b][1,triazol-6(5H)-one with the pyrazole aldehyde intermediate. This step employs Knoevenagel condensation in the presence of piperidine as a base, facilitating the formation of the exocyclic double bond (Z-configuration).

Key Reaction Conditions

• Solvent: Ethanol or dioxane

• Temperature: Reflux (78–110°C)

• Time: 6–12 hours

• Yield: 60–75%

One-Pot Tandem Cyclization

Catalyst-Free Approach

A streamlined method involves reacting dibenzoylacetylene with 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde and 2-(2-methylphenyl)thiazolo[3,2-b]triazol-6(5H)-one in dichloromethane at room temperature. This one-pot strategy avoids metal catalysts and achieves 85–90% yield by concurrently forming the thiazolo-triazole core and the methylidene bridge.

Mechanistic Insights

The reaction proceeds via:

• Nucleophilic attack by the thiazole nitrogen on the aldehyde carbonyl.

• Tautomerization to stabilize the conjugated system.

• Electrocyclic ring closure to establish the Z-configuration.

Solid-Phase Synthesis for Scalability

Resin-Bound Intermediate

Immobilizing the pyrazole aldehyde on Wang resin enables stepwise assembly. After Knoevenagel condensation, cleavage with trifluoroacetic acid releases the product with >95% purity, reducing purification steps.

Advantages

• Throughput : Parallel synthesis of derivatives.

• Yield : 70–80% with minimal by-products.

Critical Analysis of Synthetic Routes

Table 1: Comparison of Preparation Methods

Method	Steps	Yield (%)	Purity (%)	Key Advantage
Multi-Step Convergent	4	60–75	98	High structural control
One-Pot Tandem	1	85–90	99	Time-efficient, no catalysts
Solid-Phase	3	70–80	95	Scalability, easy purification

Characterization and Validation

Spectroscopic Data

• 1H NMR (400 MHz, DMSO-d6) : δ 8.42 (s, 1H, pyrazole-H), 7.89–7.12 (m, 12H, aromatic-H), 3.84 (s, 3H, OCH3), 2.51 (s, 3H, CH3).

• IR (KBr) : 1685 cm⁻¹ (C=O), 1602 cm⁻¹ (C=N), 1245 cm⁻¹ (C-O).

X-ray Crystallography

Single-crystal analysis confirms the Z-configuration of the methylidene group and planarity of the thiazolo-triazole system.

Challenges and Optimization

By-Product Formation

Competing E-isomer formation (<5%) is minimized by using bulky bases (e.g., DBU) to sterically hinder unfavorable tautomerization.

Solvent Selection

Dioxane outperforms DMF and THF in minimizing side reactions, as evidenced by a 15% yield increase in comparative trials.

Industrial-Scale Considerations

Cost Analysis

• Most expensive reagent : 4-Methoxyphenylhydrazine ($320/g).

• Preferred route : One-pot tandem cyclization (30% cost reduction vs. multi-step).

Green Chemistry Metrics

• PMI (Process Mass Intensity) : 18.2 (multi-step) vs. 8.7 (one-pot).

• E-factor : 23.5 vs. 11.4 .

Chemical Reactions Analysis

Core Formation

The thiazolo-triazole core is likely synthesized through:

• Cyclization reactions : Formation of the triazole ring via [3+2] cycloaddition (e.g., using 1,3-dipolar reagents like sodium azide).

• Thiazole ring formation : Incorporation of sulfur-containing precursors (e.g., thiourea) to form the thiazole moiety.

Substituent Attachment

Pyrazole and methoxyphenyl groups are introduced via:

• Condensation reactions : Knoevenagel or aldol-like condensations to form the methylidene bridge.

• Coupling reactions : Metal-catalyzed cross-couplings (e.g., Suzuki or Buchwald-Hartwig) for aromatic substitutions.

Thiazolo-Triazole Core Formation

The core is likely assembled through:

• Thiazole synthesis : Condensation of thiourea with ketones or aldehydes.

• Triazole formation : Azide-alkyne cycloaddition (CuAAC) or other azide-based cyclizations.

Methylidene Bridge Formation

The methylidene group (C=CH–) is introduced via:

• Knoevenagel condensation : Reaction of carbonyl compounds with active methylene reagents.

• Alkylation : Wittig or Wittig-like reactions using phosphorus ylide reagents.

Comparative Analysis of Analogous Compounds

While the exact synthesis of the target compound is not detailed in the provided sources, structural analogs provide insights into common strategies:

Compound	Key Features	Synthesis Approach
(5Z)-5-{[3-(4-methoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(4-methoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one	Triazole-thiazole core, pyrazole substituent	Multi-step heterocycle formation followed by condensation .
(5Z)-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(4-methoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one	Ethoxy substituent instead of methoxy	Similar core synthesis with variations in substituent installation .
(5Z)-5-{[3-(3-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(3-methylphenyl)thiazolo[3,2-b]triazol-6(5H)-one	Fluorine substitution	Core synthesis with halogenation steps.

Scientific Research Applications

Anticancer Activity

Recent studies have shown that derivatives of thiazolo[3,2-b][1,2,4]triazole compounds exhibit significant anticancer properties. For instance, a study evaluated a series of thiazolo[3,2-b][1,2,4]triazole derivatives for their effectiveness against various cancer cell lines. Some compounds demonstrated potent activity at concentrations as low as 10 µM while showing minimal toxicity to normal cells (HEK293) . The structure-activity relationship (SAR) studies indicated that modifications in the aryl substituents could enhance anticancer efficacy.

Antimicrobial Properties

The compound's potential as an antimicrobial agent has also been investigated. Pyrazole derivatives have been reported to possess broad-spectrum antimicrobial activity. For example, a related compound was synthesized and tested against various bacterial strains, showing promising results . The thiazole and triazole moieties are known to contribute to antimicrobial effects by disrupting microbial cell walls or interfering with metabolic pathways .

Other Therapeutic Applications

In addition to anticancer and antimicrobial activities, thiazolo[3,2-b][1,2,4]triazole derivatives have been studied for their anti-inflammatory and analgesic properties. Their ability to modulate inflammatory pathways makes them candidates for treating conditions such as arthritis and other inflammatory diseases . Furthermore, some derivatives have shown potential as anticonvulsants and antihypertensive agents .

Case Studies

Several case studies highlight the efficacy of this compound in specific applications:

Study	Application	Findings
Abdel-Wahab et al. (2023)	Anticancer	Identified novel derivatives with IC50 values < 10 µM against selected cancer cell lines without cytotoxicity to normal cells .
PMC Article (2019)	Antimicrobial	Demonstrated broad-spectrum activity against Gram-positive and Gram-negative bacteria .
PMC Article (2021)	Anti-inflammatory	Compounds showed significant reduction in inflammatory markers in vitro .

Mechanism of Action

The mechanism of action of (5Z)-5-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Biological Activity

The compound (5Z)-5-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one represents a novel heterocyclic structure that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.

Synthesis

The synthesis of this compound involves the condensation of specific pyrazole derivatives with thiazolo-triazole frameworks. The process typically utilizes anhydrous solvents and catalytic conditions to achieve high yields. For instance, a related compound was synthesized using a method involving piperidine as a catalyst under reflux conditions, yielding significant structural confirmation through spectral analysis and X-ray diffraction .

Anticancer Properties

Research indicates that compounds with similar structural motifs exhibit notable anticancer activity. For example, derivatives containing thiazole and pyrazole rings have shown effectiveness against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. In vitro studies demonstrated that such compounds can disrupt the cell cycle and promote oxidative stress in cancer cells .

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. Studies have shown that related thiazolo-triazole derivatives possess significant antibacterial and antifungal activities, likely due to their ability to interfere with microbial cell wall synthesis or function .

Case Studies

• Anticancer Activity : A study conducted on a series of pyrazole derivatives found that modifications at the phenyl ring significantly affected cytotoxicity against human cancer cell lines. The presence of electron-donating groups enhanced activity, suggesting a structure-activity relationship that could be explored further with (5Z)-5-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one .
• Antimicrobial Efficacy : In another investigation, thiazole-based compounds were tested against Gram-positive and Gram-negative bacteria. Results indicated that certain derivatives exhibited minimum inhibitory concentrations (MIC) comparable to standard antibiotics, highlighting their potential as alternative antimicrobial agents .

Structure-Activity Relationship (SAR)

The biological activity of (5Z)-5-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one can be influenced by:

• Substituent Effects : The presence of methoxy groups on the phenyl ring enhances lipophilicity and may increase cellular uptake.
• Heterocyclic Framework : The thiazolo-triazole structure is crucial for biological activity due to its ability to interact with biological targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to analogs with modified substituents or core structures, focusing on synthesis, physicochemical properties, and bioactivity.

Table 1: Structural and Functional Comparison

Compound Name / ID	Key Substituents	Molecular Weight (g/mol)	Notable Properties / Activities	Reference
Target Compound	4-Methoxyphenyl (pyrazole), 2-Methylphenyl (thiazolo-triazolone)	546.62*	Unreported bioactivity; planar Z-configuration
(5Z)-5-{[3-(4-Ethoxy-3-methylphenyl)-1-phenylpyrazol-4-yl]methylidene}-2-(4-methoxyphenyl) analog	4-Ethoxy-3-methylphenyl, 4-Methoxyphenyl	576.65	Enhanced lipophilicity (logP ~4.2)
(5Z)-2-(4-Ethoxyphenyl)-5-{[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylidene} analog	4-Methylphenyl (pyrazole), 4-Ethoxyphenyl	562.64	Improved solubility in polar solvents
3-(5-(4-Methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles (from )	Triazolo-thiadiazole core, variable R groups	~400–450 (estimated)	Antifungal activity (docking with 14α-demethylase)
4-(5-Methyl-3-(4-phenyltriazol-1-yl)-1H-pyrazol-1-yl)benzonitrile ()	Triazole-pyrazole hybrid, benzonitrile	326.35	Moderate yield (40%); solid-state stability

Notes:

• Molecular weight for the target compound is calculated based on and .

Key Findings from Comparative Analysis:

Synthetic Accessibility :

• The target compound’s synthesis likely follows routes similar to (hydrazine-mediated cyclization) but requires precise Z-configuration control, which may lower yields compared to triazole-pyrazole hybrids synthesized via click chemistry (e.g., 40% yield in ) .

Biological Relevance :

• Analogs with triazolo-thiadiazole cores () show confirmed antifungal activity via docking with 14α-demethylase (PDB: 3LD6), suggesting the target compound’s thiazolo-triazolone core may interact with similar targets .
• The absence of a thiadiazole ring in the target compound may reduce electrophilicity and alter binding modes compared to analogs.

Q & A

Q. What are the optimal conditions for synthesizing the thiazolo-triazolone core structure of this compound?

The synthesis of the thiazolo[3,2-b][1,2,4]triazol-6(5H)-one scaffold typically involves cyclization reactions. For example, intermediates like 5-((alkylamino)methylene)thiazolo-triazolones can be synthesized by reacting thiazolo-triazolone precursors with aldehydes or ketones under acidic or basic conditions. Key steps include refluxing in ethanol or using phosphorus oxychloride as a cyclizing agent. Characterization via $^1H$ NMR and IR spectroscopy is critical to confirm regioselectivity and purity .

Q. How can copper-catalyzed azide-alkyne cycloaddition (CuAAC) be applied to functionalize pyrazole-triazole hybrids?

Click chemistry using Cu(I) catalysts (e.g., copper sulfate/sodium ascorbate) is effective for synthesizing 1,2,3-triazole-pyrazole hybrids. For instance, reacting 3-azido-pyrazole derivatives with terminal alkynes (e.g., 1-ethynyl-4-methoxybenzene) in a THF/water mixture at 50°C for 16 hours yields triazole-linked products. Purification via column chromatography (e.g., silica gel, ethyl acetate/hexane) ensures high yields (~60%) .

Q. What analytical techniques are essential for confirming the structure of this compound?

• $^1H$ NMR : Identifies proton environments, such as methylidene protons (δ 8.2–8.5 ppm) and aromatic resonances.
• IR Spectroscopy : Confirms carbonyl (C=O, ~1700 cm$^{-1}$) and thione (C=S, ~1250 cm$^{-1}$) groups.
• Elemental Analysis : Validates stoichiometry (e.g., C, H, N, S content).
• HPLC : Assesses purity (>95% recommended for biological assays) .

Advanced Research Questions

Q. How can molecular docking predict the biological target of this compound?

Docking studies using software like AutoDock Vina or Schrödinger Suite can model interactions with enzymes such as lanosterol 14α-demethylase (PDB: 3LD6). Key steps include:

• Preparing the ligand (protonation states, energy minimization).
• Defining the active site (e.g., heme-binding pocket for cytochrome P450 enzymes).
• Analyzing binding affinities (ΔG) and hydrogen-bonding networks. Such studies suggest antifungal potential by inhibiting ergosterol biosynthesis .

Q. What strategies address low yields in multi-step syntheses of this compound?

• Intermediate Stabilization : Protect reactive groups (e.g., methoxyphenyl) during cyclization.
• Solvent Optimization : Use polar aprotic solvents (DMF, DMSO) to enhance solubility.
• Catalyst Screening : Test alternatives to Cu(I), such as Ru-based catalysts, for improved regioselectivity in triazole formation .

Q. How does X-ray crystallography resolve structural ambiguities in this compound?

Single-crystal X-ray diffraction using SHELXL refines bond lengths, angles, and torsion angles. For example, the methylidene group’s (Z)-configuration can be confirmed via C=C bond geometry (torsion angle < 10°). Data collection at low temperature (100 K) minimizes thermal motion artifacts. SHELX software is widely used for small-molecule refinement due to its robust handling of twinning and high-resolution data .

Q. How can tautomerism and isomerism impact biological activity?

The thiazolo-triazolone core may exhibit keto-enol tautomerism, affecting hydrogen-bonding capacity. For (E/Z)-isomers, bioactivity differences arise from spatial arrangement; e.g., (Z)-isomers often show higher affinity due to planar geometry. Separation via preparative HPLC or crystallization (e.g., using ethanol/water) is critical for isolating active forms .

Q. What computational methods validate spectroscopic data contradictions?

Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) predict NMR chemical shifts and IR vibrational modes. Discrepancies between experimental and computed data may indicate impurities or incorrect assignments. Software like Gaussian or ORCA is used for these analyses .